Cas no 131740-09-5 (Flavopiridol hydrochloride)

• Product Name: Flavopiridol hydrochloride
• CAS No: 131740-09-5
• MF: C₂₁H₂₁Cl₂NO₅
• MW: 438.301144361496
• MDL: MFCD26792554
• CID: 64126
• PubChem ID: 9910986
• Update Time: 2025-10-31

Flavopiridol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Flavopiridol hydrochloride
• (-)-2-(2-Chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methyl-4-piperidinyl]-4H-1-benzopyran-4-one hydrochloride
• Flavopiridol HCl
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methylpiperidin-4-yl]chromen-4-one,hydrochloride
• Flavopiridol (Alvocidib) HCl
• Flavopiridol (Hydrochloride)
• Flavopiridol hydrochloride(Alvocidib hydrochloride)
• Alvocidib hydrochloride
• HL 275
• HL-275
• HMR-1275
• MDL 107826A
• NSC 649890
• L-86-8276
• Alvocidib HCL
• NSC 649890 HCl
• Flavopiridol HCI
• HMR 1275
• D48MS3A6N9
• Alvocidib hydrochloride [USAN]
• DSSTox_RID_83155
• DSSTox_CID_28887
• DSSTox_GSID_48961
• L 86 8275
• Alvocidib hydrochloride (USAN)
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-((3S,4R)-3-hydroxy-1-methylpiperidin-4-yl)-4H-chromen-4-one hydrochloride
• (-)-2-(2-chl
• AC-26299
• UNII-D48MS3A6N9
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methylpiperidin-4-yl]-4H-chromen-4-one hydrochloride
• A858028
• CS-0306
• HY-10006
• EN300-20133116
• J-500011
• 4H-1-BENZOPYRAN-4-ONE, 2-(2-CHLOROPHENYL)-5,7-DIHYDROXY-8-((3S,4R)-3-HYDROXY-1-METHYL-4-PIPERIDINYL)-, HYDROCHLORIDE (1:1)
• 131740-09-5
• NCGC00250401-02
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methylpiperidin-4-yl]chromen-4-one hydrochloride
• AS-58704
• L-86-8275
• D02880
• C72284
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-5,7-dihydroxy-8-(3-hydroxy-1-methyl-4-piperidinyl)-, hydrochloride, cis-(-)-
• Q27163006
• DTXCID9028887
• Tox21_113396
• (3S,4R)-4-[2-(2-chlorophenyl)-5,7-dihydroxy-4-oxo-4H-chromen-8-yl]-3-hydroxy-1-methylpiperidinium chloride
• MDL-107826A
• NCGC00014961-02
• EX-A2058
• CAS-131740-09-5
• ALVOCIDIB HYDROCHLORIDE [MART.]
• DTXSID6048961
• CCG-264977
• s2679
• AKOS024457423
• BCP9000688
• FLAVOPIRIDOL HYDROCHLORIDE [MI]
• (-)-2-(2-chlorophenyl)-5,7-dihydroxy-8-((3s,4r)-3-hydroxy-1-methyl-4-piperidinyl)-4h-1-benzopyran-4-one hydrochloride
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-5,7-dihydroxy-8-((3S,4R)-3-hydroxy-1-methyl-4-piperidinyl)-, hydrochloride
• MDL 107,826A
• (-)-CIS-2-(2-CHLOROPHENYL)-5,7-DIHYDROXY-8-(3-HYDROXY-1-METHYLPIPERIDIN-4-YL)-4H-1-BENZOPYRAN-4-ONE HYDROCHLORIDE
• rel-(-)-2-(2-Chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methyl-4-piperidinyl]-4H-1-benzopyran-4-one Hydrochloride
• SCHEMBL14719291
• Flavopiridol HC
• ALVOCIDIB HYDROCHLORIDE [WHO-DD]
• CHEBI:90998
• 2-(2-Chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methyl-4-piperidinyl]-4H-1-benzopyran-4-one hydrochloride
• Alvocidib [USAN:INN:BAN]
• CHEMBL2105698
• SW219231-1
• Flavopiridol hydrochloride hydrate, >=98% (HPLC), powder
• 4H-1-BENZOPYRAN-4-ONE, 2-(2-CHLOROPHENYL)-5,7-DIHYDROXY-8-((3R,4S)-3-HYDROXY-1-METHYL-4-PIPERIDINYL)-, HYDROCHLORIDE, REL-(-)-
• Tox21_113396_1
• NSC-649890
• L86-8275 Hydrochloride
• HMR-1275 Hydrochloride
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methylpiperidin-4-yl]chromen-4-one;hydrochloride
• LGMSNQNWOCSPIK-LWHGMNCYSA-N
• NSC649890
• ALVOCIDIB HYDROCHLORIDE (MART.)
• GLXC-02732
• (-)-2-(2-chlorophenyl)-5,7-dihydroxy-8-[(3r,4s)-3-hydroxy-1-methyl-4-piperidinyl]-4h-1-benzopyran-4-one hydrochloride
• (-)-2-(2-Chlorophenyl)-5,7-dihydroxy-8-((3R,4S)-3-hydroxy-1-methyl-4-piperidinyl)-4H-1-benzopyran-4-one Hydrochloride
• (3S,4R)-4-(2-(2-chlorophenyl)-5,7-dihydroxy-4-oxo-4H-chromen-8-yl)-3-hydroxy-1-methylpiperidinium chloride
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methyl-4-piperidinyl]-, hydrochloride (1:1)
• DA-73378
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-5, 7-dihydroxy-8-(3-hydroxy-1-methyl-4-piperidinyl)-, hydrochloride, (-)-cis-

• MDL： MFCD26792554
• Inchi： 1S/C21H20ClNO5.ClH/c1-23-7-6-12(17(27)10-23)19-14(24)8-15(25)20-16(26)9-18(28-21(19)20)11-4-2-3-5-13(11)22;/h2-5,8-9,12,17,24-25,27H,6-7,10H2,1H3;1H/t12-,17+;/m0./s1
• InChI Key： LGMSNQNWOCSPIK-LWHGMNCYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(C2=C(C=C(C(=C2O1)[C@H]1CCN(C)C[C@H]1O)O)O)=O.Cl

Computed Properties

• Exact Mass: 437.08000
• Monoisotopic Mass: 437.0796782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2

Experimental Properties

• Melting Point: 169.5-170°C
• Solubility: H2O: ~2mg/mL
• PSA: 94.14000
• LogP: 4.04450
• pka: 5.68 ± 0.06(at 25℃)
• Specific Rotation: 24D -1.73 to -3.9°

Flavopiridol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： R22
• RTECS：DJ2978830
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on Flavopiridol hydrochloride

Flavopiridol Hydrochloride: A Comprehensive Overview

Flavopiridol hydrochloride, also known as flavopiridol, is a compound with the CAS number 131740-09-5. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields, particularly in the realm of pharmacology and biotechnology. The name flavopiridol hydrochloride itself suggests its chemical composition, with "flavo" referring to its structural similarity to flavonoids, a class of plant secondary metabolites, and "piridol" indicating its pyridine ring structure.

The chemical structure of flavopiridol hydrochloride is characterized by a pyridine ring fused with a dihydroxybenzene moiety, which contributes to its distinctive electronic properties. This structure enables the compound to interact with various biological targets, making it a promising candidate for drug development. Recent studies have highlighted its potential as a kinase inhibitor, particularly targeting cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. The ability of flavopiridol hydrochloride to inhibit CDKs has opened new avenues for its application in cancer therapy, where unregulated cell proliferation is a hallmark.

In addition to its kinase inhibitory activity, research has demonstrated that flavopiridol hydrochloride exhibits potent anti-inflammatory and antioxidant properties. These findings have expanded its potential applications beyond oncology into areas such as neurodegenerative diseases and cardiovascular disorders. For instance, studies have shown that the compound can reduce inflammation by modulating the activity of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. Furthermore, its antioxidant properties suggest that it could be used to combat oxidative stress, a condition linked to various chronic diseases.

The synthesis of flavopiridol hydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The CAS number 131740-09-5 serves as a unique identifier for this compound in chemical databases, facilitating its identification and tracking in research and industrial settings. Researchers have explored various synthetic routes to optimize the production of this compound, ensuring scalability and cost-effectiveness for potential large-scale manufacturing.

The pharmacokinetic profile of flavopiridol hydrochloride has been extensively studied to evaluate its suitability as a therapeutic agent. Studies indicate that the compound exhibits favorable absorption and bioavailability, which are critical factors for effective drug delivery. However, further research is required to fully understand its metabolism and excretion pathways, particularly in different species and under varying physiological conditions.

In terms of therapeutic applications, flavopiridol hydrochloride's role as a CDK inhibitor has been extensively explored in preclinical models of cancer. These studies have demonstrated its ability to induce cell cycle arrest and apoptosis in cancer cells, thereby inhibiting tumor growth. The compound's selectivity for specific CDK isoforms makes it an attractive candidate for targeted therapy, minimizing off-target effects and reducing potential toxicity.

Beyond oncology, flavopiridol hydrochloride's anti-inflammatory and antioxidant properties have prompted investigations into its use in other therapeutic areas. For example, researchers have examined its potential as a neuroprotective agent in models of Alzheimer's disease and stroke. Initial findings suggest that the compound can mitigate neuronal damage by reducing oxidative stress and inflammation, offering hope for novel treatments in neurodegenerative disorders.

The development of flavopiridol hydrochloride as a therapeutic agent has also raised interest in drug delivery systems that enhance its efficacy and reduce systemic toxicity. Researchers have explored the use of nanoparticles, liposomes, and other advanced delivery mechanisms to improve the targeting of the compound to specific tissues or cells. These innovations could significantly enhance the clinical utility of flavopiridol hydrochloride, paving the way for more effective treatments.

In conclusion, flavopiridol hydrochloride, with its unique chemical structure and diverse biological activities, represents a promising compound with wide-ranging applications in medicine and biotechnology. Its role as a CDK inhibitor, coupled with its anti-inflammatory and antioxidant properties, positions it as a versatile tool for addressing various disease states. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, flavopiridol hydrochloride's significance in the field of pharmacology is likely to grow further.